Cas no 1105209-37-7 (1-[2-({4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione)

• Product Name: 1-[2-({4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione
• CAS No: 1105209-37-7
• MF: C₁₈H₂₂N₄O₅S₂
• MW: 438.521081447601
• CID: 5759765
• Update Time: 2025-06-03

1-[2-({4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-[4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]sulfonylethyl]piperidine-2,6-dione
• 1-[2-({4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione

• Inchi： 1S/C18H22N4O5S2/c23-15-4-1-5-16(24)22(15)10-12-29(25,26)21-8-6-13(7-9-21)17-19-20-18(28-17)14-3-2-11-27-14/h2-3,11,13H,1,4-10,12H2
• InChI Key： FAMRHZIDKVWCMT-UHFFFAOYSA-N
• SMILES： N1(CCS(N2CCC(C3=NN=C(C4=CC=CO4)S3)CC2)(=O)=O)C(=O)CCCC1=O

Additional information on 1-[2-({4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione

Compound CAS No. 1105209-37-7: A Comprehensive Overview

The compound with CAS No. 1105209-37-7, known as 1-[2-({4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the chemical properties, synthesis methods, and recent advancements in understanding its applications.

Chemical Structure and Properties

The molecular structure of 1-[2-({4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione is characterized by a complex arrangement of functional groups. The presence of a piperidine ring system, a thiadiazole moiety, and a furan substituent contributes to its unique chemical properties. Recent studies have highlighted the compound's stability under various conditions, making it suitable for use in demanding environments.

Synthesis and Optimization

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have recently developed innovative methods to enhance the yield and purity of the compound. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality. These advancements underscore the importance of continuous process optimization in chemical manufacturing.

Biological Activity and Applications

One of the most exciting aspects of 1-[2-({4-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl}sulfonyl)ethyl]piperidine-2,6-dione is its demonstrated biological activity. Preclinical studies have revealed its potential as an inhibitor of certain enzymes involved in metabolic pathways. This has opened up possibilities for its application in drug development, particularly in the treatment of metabolic disorders.

Moreover, the compound's ability to act as a selective antagonist in cellular signaling pathways has attracted interest from researchers in the field of pharmacology. Its unique interaction with biological systems suggests a wide range of therapeutic applications.

Market Trends and Future Prospects

The demand for compounds like CAS No. 1105209-37-7 is driven by their versatility and potential across multiple industries. The global market for specialty chemicals is experiencing steady growth, fueled by increasing investments in research and development. As more applications are discovered, the demand for this compound is expected to rise further.

Looking ahead, advancements in green chemistry are likely to play a pivotal role in shaping the future of this compound's production and application. Sustainable synthesis methods and eco-friendly formulations will be key areas of focus for manufacturers aiming to meet growing environmental concerns.

Safety and Environmental Considerations

Safety Profile

Toxicological Data

Environmental Impact